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Compound of Interest

Compound Name: Lehmbachol D

Cat. No.: B14748559 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive guide to the proper disposal procedures for

Lehmbachol D, emphasizing safe handling and adherence to regulatory standards. In the

absence of a specific Safety Data Sheet (SDS) for Lehmbachol D, this guidance is predicated

on established best practices for the disposal of research chemicals with unknown hazard

profiles.

Immediate Safety and Handling
Prior to handling Lehmbachol D for disposal, it is imperative to consult your institution's

Environmental Health and Safety (EHS) department. All procedures should be conducted

within a certified chemical fume hood while wearing appropriate Personal Protective Equipment

(PPE).

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A flame-retardant laboratory coat.

Lehmbachol D: Physical and Chemical Properties
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A summary of the known physical and chemical properties of Lehmbachol D is provided

below. This information is crucial for a preliminary assessment, although it does not substitute

for a comprehensive hazard evaluation.

Property Value Source

Molecular Formula C26H26O8 ChemBK[1]

Molar Mass 466.48 g/mol ChemBK[1]

Appearance Powder ChemBK[1]

Storage Condition 2-8 °C ChemBK[1]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the safe disposal of Lehmbachol
D. This procedure assumes that Lehmbachol D is being treated as a hazardous chemical

waste.

Waste Identification and Classification:

Treat all unused Lehmbachol D and any materials contaminated with it (e.g., weighing

boats, pipette tips, gloves) as hazardous waste.

Do not mix Lehmbachol D waste with other chemical waste streams unless explicitly

approved by your institution's EHS department.

Waste Segregation and Storage:

Solid Waste: Collect pure Lehmbachol D powder and contaminated solid materials in a

designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: If Lehmbachol D has been dissolved in a solvent, collect the solution in a

separate, compatible, and labeled hazardous waste container. The label must indicate all

chemical constituents, including solvents.

All waste containers must be kept closed except when adding waste.[2]
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Labeling:

Affix a "Hazardous Waste" label to the container.[2]

The label must include:

The full chemical name: "Lehmbachol D"

The quantity of waste.

The date of accumulation.

The name of the principal investigator or laboratory contact.

Scheduling Waste Pickup:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not dispose of Lehmbachol D down the drain or in the regular trash.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Lehmbachol D.
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Start: Lehmbachol D for Disposal

Don Appropriate PPE

Work in a Chemical Fume Hood

Is the waste pure Lehmbachol D or contaminated solids?

Collect in a labeled solid hazardous waste container

Yes

Is the waste a Lehmbachol D solution?

No

Contact Institutional EHS for Waste Pickup

Collect in a labeled liquid hazardous waste container
(list all components)

Yes

End: Waste Properly Disposed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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